![molecular formula C16H26O2 B14530644 5-Hydroxy-12-methylbicyclo[9.3.1]pentadec-11-en-15-one CAS No. 62788-39-0](/img/structure/B14530644.png)
5-Hydroxy-12-methylbicyclo[9.3.1]pentadec-11-en-15-one
Overview
Description
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 5-Hydroxy-12-methylbicyclo[9.3.1]pentadec-11-en-15-one typically involves multiple steps, starting from simpler organic molecules. The exact synthetic route can vary, but it generally includes the formation of the bicyclic core followed by functionalization to introduce the hydroxy and methyl groups. Common reagents used in these reactions include organometallic compounds, oxidizing agents, and catalysts to facilitate the formation of the desired structure.
Industrial Production Methods
Industrial production of this compound may involve optimized synthetic routes to ensure high yield and purity. Techniques such as continuous flow chemistry and the use of advanced catalysts can be employed to scale up the production process while maintaining efficiency and cost-effectiveness.
Chemical Reactions Analysis
Types of Reactions
5-Hydroxy-12-methylbicyclo[9.3.1]pentadec-11-en-15-one can undergo various chemical reactions, including:
Oxidation: The hydroxy group can be oxidized to form a ketone or aldehyde.
Reduction: The compound can be reduced to form different alcohols or hydrocarbons.
Substitution: The hydroxy group can be substituted with other functional groups through nucleophilic substitution reactions.
Common Reagents and Conditions
Oxidizing Agents: Potassium permanganate, chromium trioxide.
Reducing Agents: Sodium borohydride, lithium aluminum hydride.
Catalysts: Palladium on carbon, platinum oxide.
Major Products Formed
The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation can yield ketones or aldehydes, while reduction can produce various alcohols.
Scientific Research Applications
5-Hydroxy-12-methylbicyclo[9.3.1]pentadec-11-en-15-one has several applications in scientific research:
Chemistry: Used as a building block for the synthesis of more complex molecules.
Biology: Studied for its potential biological activity and interactions with biomolecules.
Medicine: Investigated for its potential therapeutic properties, including anti-inflammatory and antimicrobial effects.
Industry: Utilized in the development of new materials and chemical processes.
Mechanism of Action
The mechanism of action of 5-Hydroxy-12-methylbicyclo[9.3.1]pentadec-11-en-15-one involves its interaction with specific molecular targets and pathways. The hydroxy group can form hydrogen bonds with biological molecules, influencing their structure and function. Additionally, the bicyclic structure can interact with enzymes and receptors, modulating their activity and leading to various biological effects.
Comparison with Similar Compounds
Similar Compounds
Uniqueness
5-Hydroxy-12-methylbicyclo[9.3.1]pentadec-11-en-15-one is unique due to the presence of the hydroxy and methyl groups, which confer distinct chemical properties and potential biological activities. Its specific bicyclic structure also differentiates it from other similar compounds, making it a valuable molecule for various research applications.
Properties
CAS No. |
62788-39-0 |
|---|---|
Molecular Formula |
C16H26O2 |
Molecular Weight |
250.38 g/mol |
IUPAC Name |
7-hydroxy-14-methylbicyclo[9.3.1]pentadec-1(14)-en-15-one |
InChI |
InChI=1S/C16H26O2/c1-12-10-11-13-6-5-8-14(17)7-3-2-4-9-15(12)16(13)18/h13-14,17H,2-11H2,1H3 |
InChI Key |
AMBAUJOZZWWWII-UHFFFAOYSA-N |
Canonical SMILES |
CC1=C2CCCCCC(CCCC(C2=O)CC1)O |
Origin of Product |
United States |
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